Netupitant D6
Description
Netupitant D6 is the deuterium labeled Netupitant(CID-6451149), which is a highly potent and selective, orally active neurokinin-1 receptor antagonist.
Scientific Research Applications
1. Role in Chemotherapy-Induced Nausea and Vomiting (CINV) Prevention
Netupitant is primarily researched for its efficacy in preventing CINV. It is often combined with palonosetron in a fixed-dose antiemetic combination (NEPA), showing superior prevention of CINV compared with palonosetron alone. NEPA300, consisting of 300mg Netupitant and 0.50 mg Palonosetron, has been identified as the optimal dose for this purpose (Hesketh et al., 2014).
2. Pharmacokinetics and Metabolism
Netupitant's pharmacokinetics and metabolism have been extensively studied. It is rapidly absorbed and mainly metabolized through hepatic/biliary routes, with minimal renal contribution. Metabolism involves Phase I and II reactions, forming major metabolites like M1, M2, and M3 (Giuliano et al., 2012). Another study using PET imaging revealed that different doses of Netupitant achieved high brain receptor occupancy in the majority of the tested brain regions, further highlighting its potent efficacy (Spinelli et al., 2013).
3. Efficacy Across Multiple Chemotherapy Cycles
The safety and efficacy of NEPA, comprising netupitant and palonosetron, have been evaluated over multiple cycles of highly and moderately emetogenic chemotherapy. The combination has been consistently effective and well-tolerated across various chemotherapy cycles (Gralla et al., 2014).
4. Interaction with Other Medications
Research has also been conducted to understand Netupitant's interaction with other medications. It has been shown to inhibit cytochrome P-450 isoenzyme 3A4 (CYP3A4), suggesting a potential for drug-drug interactions that may require dose adjustments when co-administered with other CYP3A4 substrates (Lanzarotti & Rossi, 2013).
5. Novel Formulations and Delivery Methods
Innovative methods to enhance the solubility and delivery of Netupitant have been explored. For instance, using methoxy poly(ethylene glycol)-poly(lactic acid) (mPEG-PDLLA) significantly increased the water solubility of Netupitant, laying the foundation for developing its injectable form (Wang et al., 2019).
properties
Product Name |
Netupitant D6 |
|---|---|
Molecular Formula |
C30H26D6F6N4O |
Molecular Weight |
584.63 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
